![molecular formula C17H23NO3 B6019403 N-[2-(1-cyclohexen-1-yl)ethyl]-3,5-dimethoxybenzamide](/img/structure/B6019403.png)
N-[2-(1-cyclohexen-1-yl)ethyl]-3,5-dimethoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(1-cyclohexen-1-yl)ethyl]-3,5-dimethoxybenzamide, also known as SCH-23390, is a selective dopamine D1 receptor antagonist. It was first synthesized in the 1970s and has since been extensively studied for its potential therapeutic applications.
Mechanism of Action
N-[2-(1-cyclohexen-1-yl)ethyl]-3,5-dimethoxybenzamide acts as a competitive antagonist at dopamine D1 receptors, blocking the binding of dopamine and inhibiting the downstream signaling pathways. This results in a decrease in the activity of dopaminergic neurons in the brain.
Biochemical and Physiological Effects:
The blockade of dopamine D1 receptors by this compound has been shown to have a range of biochemical and physiological effects. It has been found to impair learning and memory in animal models, reduce drug-seeking behavior in drug-addicted animals, and improve symptoms of schizophrenia in humans.
Advantages and Limitations for Lab Experiments
One advantage of using N-[2-(1-cyclohexen-1-yl)ethyl]-3,5-dimethoxybenzamide in lab experiments is its selectivity for dopamine D1 receptors, which allows for more precise manipulation of dopaminergic signaling pathways. However, it is important to note that this compound has a relatively short half-life and may require multiple administrations to maintain its effects.
Future Directions
There are several potential future directions for research involving N-[2-(1-cyclohexen-1-yl)ethyl]-3,5-dimethoxybenzamide. One area of interest is the role of dopamine D1 receptors in the development of neurological disorders such as Parkinson's disease and Huntington's disease. Additionally, further investigation into the effects of this compound on learning and memory could provide insights into the mechanisms underlying cognitive deficits in various neurological and psychiatric disorders. Finally, the development of more selective and longer-lasting dopamine D1 receptor antagonists could provide new therapeutic options for the treatment of these disorders.
Synthesis Methods
The synthesis of N-[2-(1-cyclohexen-1-yl)ethyl]-3,5-dimethoxybenzamide involves several steps, including the reaction of 3,5-dimethoxybenzoyl chloride with 2-(1-cyclohexen-1-yl)ethylamine, followed by the reduction of the resulting intermediate with lithium aluminum hydride. The final product is obtained through recrystallization.
Scientific Research Applications
N-[2-(1-cyclohexen-1-yl)ethyl]-3,5-dimethoxybenzamide has been used extensively in scientific research to study the role of dopamine D1 receptors in various physiological and pathological processes. It has been used to investigate the effects of dopamine D1 receptor blockade on learning and memory, drug addiction, and schizophrenia.
properties
IUPAC Name |
N-[2-(cyclohexen-1-yl)ethyl]-3,5-dimethoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23NO3/c1-20-15-10-14(11-16(12-15)21-2)17(19)18-9-8-13-6-4-3-5-7-13/h6,10-12H,3-5,7-9H2,1-2H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJVVSEVWIIDDAQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)C(=O)NCCC2=CCCCC2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.